Cas no 2757959-96-7 (2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid)

• Product Name: 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid
• CAS No: 2757959-96-7
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 6072017
• PubChem ID: 165756238
• Update Time: 2025-10-16

2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101629
• 2-[2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid
• 2757959-96-7
• 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)8(17)14-2-1-6-3-9(14,4-6)5-7(15)16/h6H,1-5H2,(H,15,16)
• InChI Key： STIMMUZZXWHTLS-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2CC1(CC(=O)O)C2)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid

Comprehensive Overview of 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid (CAS No. 2757959-96-7)

In the realm of organic chemistry and pharmaceutical research, 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid (CAS No. 2757959-96-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azabicyclo[3.1.1]heptane core and trifluoroacetyl functional group, is a subject of ongoing studies due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which combines rigidity from the bicyclic framework with the reactivity of the acetic acid moiety.

The compound's CAS No. 2757959-96-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid, reflects its intricate architecture, which includes a trifluoroacetyl group attached to a nitrogen atom within a bicyclic system. This structural feature is often associated with enhanced metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, driven by their unique physicochemical properties. The presence of the trifluoroacetyl group in this molecule aligns with this trend, as fluorine atoms are known to influence lipophilicity, binding affinity, and overall drug-like characteristics. This has led to increased searches for terms like "fluorinated azabicyclic compounds" and "trifluoroacetic acid derivatives in drug design," underscoring the relevance of this compound in contemporary science.

From a synthetic perspective, 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid poses intriguing challenges. The azabicyclo[3.1.1]heptane skeleton requires specialized methodologies for its construction, often involving cyclization strategies or transition-metal-catalyzed reactions. The incorporation of the acetic acid side chain further complicates the synthesis, necessitating precise control over regioselectivity and functional group compatibility. These aspects make the compound a fascinating case study for synthetic chemists.

In the context of drug discovery, the azabicyclo[3.1.1]heptane moiety is recognized for its ability to mimic bioactive conformations of natural products and peptides. This has spurred interest in the compound's potential as a building block for central nervous system (CNS) therapeutics or enzyme inhibitors. Searches for "azabicyclic acids in CNS drugs" and "trifluoroacetyl derivatives for enzyme modulation" reflect the compound's perceived utility in these areas.

Environmental and safety considerations are also paramount when discussing 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid. While not classified as hazardous under standard regulations, its trifluoroacetyl group warrants careful handling due to potential reactivity. This aligns with broader industry concerns about sustainable fluorination methods and green chemistry practices, topics frequently searched in connection with fluorinated compounds.

The commercial availability of CAS No. 2757959-96-7 is another point of interest. Suppliers often highlight its high purity and suitability for research applications, catering to the needs of pharmaceutical and academic laboratories. Queries such as "buy 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid" and "suppliers of fluorinated azabicyclic compounds" demonstrate the market demand for this specialized chemical.

Looking ahead, 2-[2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[3.1.1]heptan-1-yl]acetic acid is poised to remain relevant in chemical research. Its structural features align with multiple hot topics, including fluorine in medicinal chemistry, constrained ring systems, and bioisosteric replacements. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may well find its place in the next generation of therapeutic agents or functional materials.